Cas no 469-67-0 (Isopetasol)

Isopetasol structure
Isopetasol structure
Product name:Isopetasol
CAS No:469-67-0
MF:C15H22O2
MW:234.333984851837
CID:2003685
PubChem ID:11746594

Isopetasol Chemical and Physical Properties

Names and Identifiers

    • Isopetasol
    • 469-67-0
    • NCGC00381379-01_C15H22O2_(4aR,5R,6R)-6-Hydroxy-3-isopropylidene-4a,5-dimethyl-4,4a,5,6,7,8-hexahydro-2(3H)-naphthalenone
    • Eremophila-7(11),9-dien-8-one, 3alpha-hydroxy-
    • (4aR,5R,6R)-6-hydroxy-4a,5-dimethyl-3-propan-2-ylidene-5,6,7,8-tetrahydro-4H-naphthalen-2-one
    • 2(3H)-NAPHTHALENONE, 4,4A,5,6,7,8-HEXAHYDRO-6-HYDROXY-4A,5-DIMETHYL-3-(1-METHYLETHYLIDENE)-, (4AR-(4A.ALPHA.,5.ALPHA.,6.BETA.))-
    • 2(3H)-NAPHTHALENONE, 4,4A,5,6,7,8-HEXAHYDRO-6-HYDROXY-4A,5-DIMETHYL-3-(1-METHYLETHYLIDENE)-, (4AR,5R,6R)-
    • CHEBI:181653
    • EREMOPHILA-7(11),9-DIEN-8-ONE, 3.ALPHA.-HYDROXY-
    • (+)-Isopetasol
    • Q27256502
    • 2(3H)-NAPHTHALENONE, 4,4A,5,6,7,8-HEXAHYDRO-6-HYDROXY-4A,5-DIMETHYL-3-(1-METHYLETHYLIDENE)-, (4AR-(4Aalpha,5alpha,6beta))-
    • NCGC00381379-01
    • UNII-3612JYH60G
    • 3612JYH60G
    • AKOS040734884
    • 3alpha-Hydroxy-eremophila-7(11),9-dien-8-one
    • Inchi: InChI=1S/C15H22O2/c1-9(2)12-8-15(4)10(3)13(16)6-5-11(15)7-14(12)17/h7,10,13,16H,5-6,8H2,1-4H3/t10-,13+,15+/m0/s1
    • InChI Key: TVDMUSYVWJLIDK-PSOPSSQASA-N
    • SMILES: CC1C(CCC2=CC(=O)C(=C(C)C)CC12C)O

Computed Properties

  • Exact Mass: 234.161979940g/mol
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 2.8

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